Cas no 2309467-90-9 (2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid
• CAS No: 2309467-90-9
• MF: C₉H₁₁BrN₂O₃S
• MW: 307.164240121841
• CID: 5762516
• PubChem ID: 165739463
• Update Time: 2025-06-14

2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(4-bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid
• 2309467-90-9
• EN300-7428526
• 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid

• Inchi： 1S/C9H11BrN2O3S/c10-6-4-16-8(12-6)9(1-2-11-5-9)15-3-7(13)14/h4,11H,1-3,5H2,(H,13,14)
• InChI Key： FMCBANOAKGUCCB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CNCC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 305.96738g/mol
• Monoisotopic Mass: 305.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid

Research Brief on 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid (CAS: 2309467-90-9)

The compound 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid (CAS: 2309467-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both a bromothiazole moiety and a pyrrolidine ring in its structure makes it a versatile building block for the development of new drug candidates. Researchers have particularly focused on its potential as a modulator of protein-protein interactions, which are often challenging targets in drug discovery.

In a study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers reported that derivatives of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid exhibited promising inhibitory activity against these enzymes, with IC50 values in the low micromolar range. This suggests its potential utility in the treatment of inflammatory diseases.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that certain analogs of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid can induce apoptosis in cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase pathways. These findings are currently being further investigated in preclinical models.

The synthesis of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid has also been optimized in recent work. A team of chemists developed a more efficient route that reduces the number of steps and improves overall yield. This advancement is particularly important for scaling up production for further biological testing and potential clinical development.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties. Current research is focusing on structural modifications to improve its metabolic stability and bioavailability while maintaining its biological activity. Computational modeling and structure-activity relationship studies are being employed to guide these optimization efforts.

In conclusion, 2-{[3-(4-Bromo-1,3-thiazol-2-yl)pyrrolidin-3-yl]oxy}acetic acid represents an interesting scaffold in medicinal chemistry with multiple potential therapeutic applications. Ongoing research continues to explore its full potential, particularly in the areas of inflammation and oncology. Future studies will need to address the compound's pharmacokinetic limitations and further validate its efficacy in more complex biological systems.